Cas no 62322-84-3 (trans-11-Eicosenoic acid)

• Product Name: trans-11-Eicosenoic acid
• CAS No: 62322-84-3
• MF: C₂₀H₃₈O₂
• MW: 310.514526844025
• MDL: MFCD00070079
• CID: 823025
• PubChem ID: 329749173
• Update Time: 2025-11-05

trans-11-Eicosenoic acid Chemical and Physical Properties

Names and Identifiers

• 11TR-EICOSENOIC ACID
• trans-11-Eicosenoic acid
• 11-trans-Eicosenoic acid
• 11-eicosenic acid
• 11-eicosenoic acid
• 11-trans-Eicosenoic acid1000µg
• 2,4,5,7-tetraiodofluorescein
• 3',6'-dihydroxy-2',4',5',7'-tetraiodo-spiro[phthalan-1,9'-xanthen]-3-one
• 3',6'-Dihydroxy-2',4',5',7'-tetrajod-spiro[phthalan-1,9'-xanthen]-3-on
• cherry red
• CI 45430:2
• Ehrythrosin B
• eicos-11-enoic acid
• Eicos-11-ensaeure
• eicosenoic acid
• ERYTHROSIN
• erythrosine
• ERYTHROSINE B
• iodeosin
• IODOEOSINE
• Nsc328781
• tetraiodo-
• traiodo-
• (11E)-11-Eicosenoic acid
• icos-11-enoic acid
• 11E-eicosenoic acid
• 11-Eicosenoic acid, (E)-
• C20:1n-9
• 2462-94-4
• MFCD00070079
• NLK3O5O6L3
• 11-Eicosenoic acid, (11E)-
• 11-EICOSENOIC ACID, TRANS
• BITHHVVYSMSWAG-MDZDMXLPSA-N
• PD060483
• NCGC00484923-01
• DTXSID001348007
• Q27284938
• trans-gondoic acid
• SCHEMBL148673
• AS-76442
• 62322-84-3
• 8AH862AO6J
• AKOS015839817
• trans-11-Eicosenoic acid, analytical standard
• (E)-icos-11-enoic acid
• CHEBI:180275
• trans-11-icosenoic acid
• UNII-NLK3O5O6L3
• UNII-8AH862AO6J
• G76780
• LMFA01030086
• SCHEMBL309675

• MDL： MFCD00070079
• Inchi： 1S/C20H38O2/c1-2-3-4-5-6-7-8-9-10-11-12-13-14-15-16-17-18-19-20(21)22/h9-10H,2-8,11-19H2,1H3,(H,21,22)/b10-9+
• InChI Key： BITHHVVYSMSWAG-MDZDMXLPSA-N
• SMILES： CCCCCCCC/C=C/CCCCCCCCCC(=O)O

Computed Properties

• Exact Mass: 310.287180451g/mol
• Monoisotopic Mass: 310.287180451g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 22
• Rotatable Bond Count: 17
• Complexity: 258
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 7.6
• Topological Polar Surface Area: 37.3Ų

Experimental Properties

• Density: 0.895±0.06 g/cm3 (20 ºC 760 Torr),
• Melting Point: 52-53 ºC
• Flash Point: Degrees Fahrenheit:>230°F
  Degrees Celsius:>110°C
  
• Solubility: Insuluble (5.6E-4 g/L) (25 ºC),
• Sensitiveness: Sensitive to light

trans-11-Eicosenoic acid Security Information

• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：3
• FLUKA BRAND F CODES：8-10
• Storage Condition：−20°C

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Fatty Acyls Fatty acids and conjugates Long-chain fatty acids
• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Fatty Acyls Long-chain fatty acids

Additional information on trans-11-Eicosenoic acid

Comprehensive Overview of trans-11-Eicosenoic Acid (CAS No. 62322-84-3): Properties, Applications, and Research Insights

trans-11-Eicosenoic acid (CAS No. 62322-84-3), a monounsaturated fatty acid, has garnered significant attention in nutritional science, cosmetic formulations, and industrial applications due to its unique structural and functional properties. This omega-9 fatty acid is structurally characterized by a 20-carbon chain with a trans double bond at the 11th position, distinguishing it from its cis-isomer counterparts. Researchers and manufacturers increasingly focus on its role in lipid metabolism, skin barrier enhancement, and as a bio-based lubricant, aligning with the global shift toward sustainable and health-centric ingredients.

The growing consumer demand for clean-label products and plant-derived ingredients has propelled interest in trans-11-eicosenoic acid. Studies highlight its presence in natural sources such as meadowfoam seed oil and certain marine oils, making it a viable candidate for vegan formulations. In cosmetics, its emollient properties and oxidative stability are prized for anti-aging creams and moisturizers, addressing trends like "blue beauty" (eco-conscious skincare). Meanwhile, its high thermal stability and low viscosity make it a potential alternative to petroleum-based lubricants, resonating with industries exploring green chemistry solutions.

From a biochemical perspective, trans-11-eicosenoic acid interacts with PPAR receptors, influencing lipid homeostasis—a topic frequently searched in connection with metabolic syndrome and cardiovascular health. Recent PubMed-indexed studies explore its effects on adipocyte differentiation and inflammatory markers, though findings remain nuanced. This duality underscores the importance of further clinical trials, a gap often queried by researchers in academic forums and patent databases.

Technological advancements in chromatographic purification have improved the isolation of high-purity trans-11-eicosenoic acid, addressing challenges like isomer separation. Analytical methods such as GC-MS and HPLC-UV are critical for quality control, particularly for compliance with ISO standards or FDA GRAS (Generally Recognized as Safe) status. Suppliers emphasizing batch-to-batch consistency and traceability gain traction in B2B platforms like ThomasNet and Alibaba, where procurement officers frequently search for CAS 62322-84-3 suppliers.

Environmental considerations further shape the discourse around trans-11-eicosenoic acid. Its biodegradability and low ecotoxicity align with EU REACH and EPA Safer Choice criteria, making it a candidate for eco-friendly coatings and biodegradable plastics. Startups leveraging biocatalytic synthesis routes—often highlighted in Cleantech Group reports—aim to reduce reliance on traditional chemical processes, tapping into the circular economy narrative.

In summary, trans-11-eicosenoic acid (CAS No. 62322-84-3) represents a multifaceted compound bridging nutrition, cosmetics, and green technology. Its integration into functional foods, dermocosmetics, and industrial applications reflects broader trends toward sustainability and health optimization. Ongoing research into its bioactivity and scalable production will likely expand its commercial footprint, answering frequent search queries like "benefits of trans-11-eicosenoic acid" or "sustainable alternatives to synthetic fatty acids."